Cas no 1335218-34-2 (5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid)
1335218-34-2 structure
Product Name:5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid
CAS No:1335218-34-2
MF:C12H7BrClNO3
MW:328.545881509781
CID:2124779
Update Time:2023-08-04
5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-[(6-chloro-3-pyridinyl)oxy]Benzoic acid
- RBGJAVNMRGMIFY-UHFFFAOYSA-N
- 5-bromo-2-(6-chloropyridin-3-yloxy)benzoic acid
- Benzoicacid,5-bromo-2-[(6-chloro-3-pyridinyl)oxy]-
- Benzoic acid, 5-bromo-2-[(6-chloro-3-pyridinyl)oxy]-
- 5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid
-
- Inchi: 1S/C12H7BrClNO3/c13-7-1-3-10(9(5-7)12(16)17)18-8-2-4-11(14)15-6-8/h1-6H,(H,16,17)
- InChI Key: RBGJAVNMRGMIFY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)OC1C=NC(=CC=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 305
- Topological Polar Surface Area: 59.4
5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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